Cas no 46728-75-0 (5-Sulfoisophthalic acid monolithium salt)

• Product Name: 5-Sulfoisophthalic acid monolithium salt
• CAS No: 46728-75-0
• MF: C₈H₅LiO₇S
• MW: 252.127101659775
• CID: 55716
• PubChem ID: 24872969
• Update Time: 2026-05-14

5-Sulfoisophthalic acid monolithium salt Chemical and Physical Properties

Names and Identifiers

• 5-Sulfoisophthalic acid monolithium salt
• 5-Sulfobenzene-1,3-dicarboxylic acid monolithium salt
• lithium,3-carboxy-5-sulfobenzoate

• Inchi： 1S/C8H6O7S.Li/c9-7(10)4-1-5(8(11)12)3-6(2-4)16(13,14)15;/h1-3H,(H,9,10)(H,11,12)(H,13,14,15);/q;+1/p-1
• InChI Key： GGKPBCOOXDBLLG-UHFFFAOYSA-M
• SMILES： [Li+].OC(C1=CC(C([O-])=O)=CC(S(=O)(O)=O)=C1)=O

Computed Properties

• Exact Mass: 251.99200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 132

Experimental Properties

• Color/Form: Not available
• Melting Point: >300 °C (lit.)
• PSA: 140.18000
• LogP: 1.06790
• Solubility: Not available

5-Sulfoisophthalic acid monolithium salt Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R38; R41

Additional information on 5-Sulfoisophthalic acid monolithium salt

Introduction to 5-Sulfoisophthalic acid monolithium salt (CAS No. 46728-75-0)

5-Sulfoisophthalic acid monolithium salt, identified by the Chemical Abstracts Service Number (CAS No.) 46728-75-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and materials science. This compound, characterized by its unique structural and functional properties, plays a pivotal role in the synthesis of various high-value materials and pharmaceutical intermediates. The presence of both sulfonic acid and lithium salt functionalities makes it a versatile reagent with broad applications in modern chemistry.

The molecular structure of 5-Sulfoisophthalic acid monolithium salt consists of a benzenoid core substituted with two sulfonic acid groups and a lithium counterion. This configuration imparts exceptional solubility in polar solvents and reactivity, making it an ideal candidate for polymerization reactions, coordination chemistry, and as a ligand in catalytic systems. The lithium ion, being highly electrophilic, enhances the compound's ability to participate in nucleophilic substitution reactions, which is crucial for the development of novel organic frameworks.

In recent years, the applications of 5-Sulfoisophthalic acid monolithium salt have expanded considerably, particularly in the realm of advanced materials and drug delivery systems. Researchers have leveraged its bifunctional nature to develop novel polymeric matrices that exhibit enhanced stability and biocompatibility. These polymers are being explored for their potential use in biomedical implants, tissue engineering scaffolds, and as carriers for controlled drug release.

One of the most compelling aspects of 5-Sulfoisophthalic acid monolithium salt is its role in the synthesis of metal-organic frameworks (MOFs). MOFs are porous materials composed of metal ions or clusters coordinated with organic ligands, offering exceptional surface areas and tunable pore sizes. The sulfonic acid groups in 5-Sulfoisophthalic acid monolithium salt act as effective ligands, facilitating the assembly of complex MOF structures with tailored properties. These MOFs have shown promise in applications such as gas storage, separation technologies, and catalysis.

Recent studies have also highlighted the compound's utility in pharmaceutical research. The ability of 5-Sulfoisophthalic acid monolithium salt to form stable complexes with various bioactive molecules has opened new avenues for drug design. By serving as a chelating agent, it can enhance the solubility and bioavailability of poorly soluble drugs, thereby improving therapeutic efficacy. Furthermore, its incorporation into drug delivery systems has demonstrated improved controlled release profiles, allowing for more precise dosing regimens.

The synthesis of 5-Sulfoisophthalic acid monolithium salt typically involves the lithiation of 5-sulfoisophthalic acid followed by neutralization with an appropriate lithium base. This process requires stringent control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled the production of this compound on an industrial scale, making it more accessible for research and commercial applications.

The environmental impact of using 5-Sulfoisophthalic acid monolithium salt has also been a subject of investigation. Due to its high reactivity and versatility, it can be recovered and reused multiple times without significant loss of performance. This aligns with the growing emphasis on sustainable chemistry practices, where waste minimization and resource efficiency are paramount.

In conclusion,5-Sulfoisophthalic acid monolithium salt (CAS No. 46728-75-0) is a multifaceted compound with far-reaching implications across multiple scientific disciplines. Its unique chemical properties make it indispensable in the development of advanced materials, pharmaceuticals, and catalytic systems. As research continues to uncover new applications for this compound, its importance is only set to grow.